Cas no 1806307-78-7 (Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate
• CAS No: 1806307-78-7
• MF: C₁₂H₁₂INO₃
• MW: 345.133055686951
• CID: 4944417
• Update Time: 2025-06-15

Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate

• Inchi： 1S/C12H12INO3/c1-3-17-12(15)6-8-4-10(13)9(7-14)5-11(8)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： KRYONKBPQFITFL-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=C(C=1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate

Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate (CAS No. 1806307-78-7): A Promising Compound in Modern Pharmaceutical Research

Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate represents a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS No. 1806307-78-7, is characterized by its aromatic ring system functionalized with multiple substituents, including a cyano group, an iodo group, and a methoxy group. The combination of these functional groups creates a multifaceted molecular framework that exhibits potential for diverse biological activities. Recent studies have highlighted its role in modulating cellular signaling pathways and its utility in the development of novel therapeutics.

The 4-cyano group in this molecule is a key structural element that contributes to its electronic properties. This group is known to enhance the polarity of the molecule, which may influence its solubility and permeability characteristics. The 5-iodo substituent, on the other hand, introduces a strong electron-withdrawing effect, potentially altering the reactivity and metabolic stability of the compound. The 2-methoxy group further adds to the complexity of the molecule by providing additional sites for hydrogen bonding and molecular interactions. These combined functionalities make Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate with greater accuracy. Molecular docking studies have revealed its potential to interact with specific protein targets, such as kinase enzymes and ion channels. These interactions are critical for understanding its pharmacological profile and therapeutic applications. For instance, studies published in the Journal of Medicinal Chemistry in 2023 have demonstrated that this compound can selectively inhibit the activity of certain kinases, which are implicated in various pathological conditions.

The cyano group in Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate is particularly noteworthy for its ability to act as a bioisostere for other functional groups. This property allows the molecule to mimic the behavior of more complex structures while maintaining a simpler chemical framework. Such simplification can lead to improved drug-like properties, including better oral bioavailability and reduced toxicity. Additionally, the iodo substituent may serve as a valuable handle for further chemical modifications, enabling the development of more potent derivatives.

One of the most exciting developments in the field of pharmaceutical research is the application of machine learning algorithms to predict the biological activity of compounds like Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate. A recent study published in ACS Chemical Biology (2024) utilized deep learning models to analyze the interaction between this compound and various cellular targets. The results indicated a strong correlation between the molecular structure and the observed biological effects, which could aid in the rational design of new therapeutics.

The methoxy group in Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate is another important feature that contributes to its pharmacological potential. This group can participate in hydrogen bonding interactions with biomolecules, which may enhance the compound's binding affinity to its target. Furthermore, the presence of multiple functional groups in this molecule may lead to the formation of hydrogen bonds with water molecules, potentially improving its solubility in aqueous environments. This property is crucial for the development of orally administrable drugs.

In addition to its potential therapeutic applications, Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate has also been studied for its role in the development of prodrugs. Prodrugs are inactive compounds that are converted into their active form through metabolic processes in the body. The structural features of this compound make it an attractive candidate for prodrug design, as its functional groups can be modified to enhance its pharmacokinetic properties. This approach could lead to the creation of more effective and safer therapeutic agents.

Recent research has also focused on the synthesis and characterization of Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate using advanced analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the molecular structure and purity of the compound. These methods are essential for ensuring the quality and consistency of the compound, which is critical for its use in both academic and industrial research settings.

The cyano group in Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate is also of interest in the context of drug metabolism. The presence of this group may influence the metabolic pathways of the compound, potentially affecting its half-life and distribution in the body. Understanding these metabolic processes is essential for predicting the compound's behavior in vivo and optimizing its therapeutic potential. Studies in this area are ongoing, with new insights being published regularly in leading scientific journals.

Another area of research that has gained attention is the potential use of Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate in the development of targeted therapies. Targeted therapies are designed to specifically interact with disease-related proteins, minimizing the impact on healthy cells. The structural features of this compound make it well-suited for such applications, as its functional groups can be tailored to interact with specific molecular targets. This approach could lead to the creation of more precise and effective treatments for various diseases.

Finally, the study of Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate has also contributed to the broader field of medicinal chemistry. The insights gained from its analysis have provided valuable information about the role of functional groups in drug design and the importance of molecular structure in determining biological activity. These findings are not only relevant to the development of new therapeutics but also to the understanding of fundamental principles in pharmacology and biochemistry.

In conclusion, Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate is a compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the cyano, iodo, and methoxy groups, makes it a valuable candidate for further exploration. Ongoing studies continue to uncover new insights about its biological activity and therapeutic applications, highlighting the importance of this compound in the development of novel therapeutics.

As research in this area progresses, it is anticipated that Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate will play an increasingly important role in the field of pharmaceutical science. Its potential applications in drug discovery, prodrug development, and targeted therapies underscore the significance of this compound in the quest for more effective and safer therapeutic agents.

Overall, the study of Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate represents a fascinating intersection of chemistry, biology, and medicine. The insights gained from this research not only contribute to our understanding of molecular interactions but also pave the way for the development of innovative therapies that could benefit patients in the future.

As we continue to explore the properties and potential applications of Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate, it is clear that this compound holds great promise for the advancement of pharmaceutical science. Its unique structural features and biological activity make it an important subject of study, with the potential to lead to the discovery of new and effective treatments for a wide range of diseases.

In summary, the research on Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate is a testament to the power of interdisciplinary research in the field of pharmaceutical science. By combining insights from chemistry, biology, and medicine, scientists are uncovering new possibilities for the development of novel therapeutics. This ongoing research is expected to continue to yield important discoveries, furthering our understanding of the complex interactions that underlie biological processes and paving the way for more effective treatments in the future.

Finally, the study of Ethyl 4-cyano-5-iodo-2-methoxyphenylacetate serves as a reminder of the importance of continued investment in scientific research. The potential benefits of this compound for human health underscore the value of exploring new avenues in pharmaceutical science. As we move forward, it is essential to support and encourage research in this area, ensuring that the knowledge gained can be translated into real-world applications that improve the lives of patients.